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Compound of Interest

Compound Name: Acid Green 40

Cat. No.: B1173452 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals experiencing solubility issues with Acid Green 40, also known by its

more common synonyms: Acid Green 25, C.I. 61570, and D&C Green No. 5.

Frequently Asked Questions (FAQs)
Q1: What is Acid Green 40 and what are its common names?

Acid Green 40 is a water-soluble, green anthraquinone dye.[1][2] It is most frequently referred

to in scientific literature and by suppliers as Acid Green 25, C.I. 61570, or D&C Green No. 5.[3]

[4][5]

Q2: What are the general solubility properties of Acid Green 40?

Acid Green 40 is soluble in water.[1][2][6] One source specifies its solubility in water to be 36

g/L at 20°C. It is slightly soluble in ethanol and acetone and insoluble in solvents like

chloroform and toluene.[1][2][6]

Q3: What is the chemical nature of Acid Green 40?

Acid Green 40 is an acid dye, meaning its structure contains acidic groups (sulfonic acid

groups) that are typically present as sodium salts. These groups are responsible for its water

solubility.[7]

Q4: In what applications is Acid Green 40 typically used?
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Due to its coloring properties, it is used in a variety of applications, including the textile industry

for dyeing fabrics like wool, silk, and nylon.[2][6] It is also utilized in the manufacturing of

leather, paper, soaps, and cosmetics.[1][6] In a laboratory setting, it can be employed as a

biological stain.[2][8]

Solubility Data
The solubility of Acid Green 40 (Acid Green 25) can be influenced by the solvent and

temperature. Below is a summary of available solubility data.

Solvent Solubility Temperature

Water 36 g/L 20°C

o-chlorophenol Soluble Not Specified

Acetone Slightly Soluble Not Specified

Ethanol Slightly Soluble Not Specified

Pyridine Slightly Soluble Not Specified

Chloroform Insoluble Not Specified

Toluene Insoluble Not Specified

Experimental Protocols
Protocol for Preparing a 1% (w/v) Stock Solution of Acid Green 40

A 1% stock solution is a common starting point for many laboratory applications.

Materials:

Acid Green 40 (Acid Green 25) powder

High-purity distilled or deionized water

A calibrated scale
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A volumetric flask

A magnetic stirrer and stir bar

Filtration device (e.g., 0.22 µm syringe filter)

Procedure:

Weighing the Dye: Accurately weigh 1 gram of Acid Green 40 powder.

Initial Dissolution: Add a small amount of hot water to the powder to create a paste.[9]

Bringing to Volume: Gradually add more water while stirring continuously until you reach a

final volume of 100 ml in a volumetric flask.[9]

Ensuring Complete Dissolution: Continue stirring until all the dye has dissolved. Gentle

warming of the solution can aid in this process.[10]

Filtration: For applications requiring high purity, filter the stock solution through a 0.22 µm

filter to remove any undissolved particles.

Storage: Store the stock solution in a well-sealed container, protected from light. Stock

solutions are generally stable for several months.[9]

Troubleshooting Guide
Issue: The dye is not dissolving completely in my aqueous buffer.

Question: Have you tried preparing a concentrated stock solution in water first?

Answer: It is often more effective to prepare a concentrated stock solution in high-purity

water, which can then be diluted into your buffer of choice. This avoids potential

interactions between the dye powder and high concentrations of buffer salts.

Question: What is the pH of your buffer?

Answer: The solubility of acid dyes can be pH-dependent. For dyes with sulfonic acid

groups, solubility is generally better in neutral to alkaline conditions. If your buffer is acidic,
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consider adjusting the pH or choosing a different buffer system. One source suggests that

Acid Green 25 is expected to be most stable in a wide pH range of 1-13.[11]

Question: Have you tried gentle heating?

Answer: The solubility of many dyes increases with temperature.[10] Gently warming the

solution while stirring can help to dissolve the dye. However, avoid boiling, as it may

degrade the dye.

Issue: The dye precipitates out of my buffer solution.

Question: What is the salt concentration of your buffer?

Answer: High concentrations of electrolytes in your buffer can lead to a phenomenon

known as "salting out," where the solubility of the dye decreases, causing it to precipitate.

[10] Try using a lower concentration of your buffer salts if your experimental conditions

allow.

Question: Did the precipitation occur after adding other components to the solution?

Answer: Interactions with other molecules in your solution could be causing the dye to

precipitate. Consider the order of addition of your reagents. It may be preferable to add the

dye solution last.

Question: Did the solution get cold?

Answer: Some dyes can precipitate out of solution at lower temperatures. If your

experiments are conducted at a low temperature, you may need to work with lower

concentrations of the dye.
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Experimental Workflow for Preparing Acid Green 40 Solution

Start: Weigh Acid Green 40 Powder

Create a Paste with a Small Amount of Hot Water

Gradually Add Water/Buffer with Stirring

Check for Complete Dissolution

Apply Gentle Heat if Necessary

No

Filter Through 0.22 µm Filter

Yes

End: Ready-to-use Solution

Click to download full resolution via product page

Caption: Workflow for preparing an Acid Green 40 solution.
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Troubleshooting Acid Green 40 Precipitation

Precipitation Observed

Is the Buffer Salt Concentration High?

Lower the Salt Concentration

Yes

Is the Buffer pH Acidic?

No

Problem Resolved

Adjust pH to Neutral/Alkaline

Yes

Was the Solution Cooled?

No

Gently Warm the Solution

Yes

Consider Using a Co-solvent (e.g., Ethanol)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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